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Compound of Interest

Compound Name: 2-Bromo-5-methylpyridin-4-amine

Cat. No.: B1280532

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-methylpyridin-4-amine (CAS No. 79055-60-0) is a heterocyclic organic compound
featuring a pyridine core. Its structure, incorporating a bromine atom, a methyl group, and an
amine group, makes it a valuable intermediate in medicinal chemistry and synthetic organic
chemistry. A thorough understanding of its physical properties is fundamental for its application
in laboratory research, process development, and the synthesis of novel pharmaceutical
agents. This guide provides a comprehensive overview of the core physical characteristics of 2-
Bromo-5-methylpyridin-4-amine, detailed experimental protocols for their determination, and
a logical workflow for the physical characterization of such chemical compounds.

Core Physical Properties

The physical properties of 2-Bromo-5-methylpyridin-4-amine are summarized below. These
values are crucial for handling, storage, and reaction setup.
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Property Value Source(s)
CAS Number 79055-60-0 [1][2][3]
Molecular Formula CeH7BrN2 [21[31[4]
Molecular Weight 187.04 g/mol [41[5]
Appearance Solid [2][4]
Melting Point 125 °C [1][2][3]
Boiling Point 332.2 £ 37.0 °C (Predicted) [1112]
Density 1.593 + 0.06 g/cm3 (Predicted) [11[2]

pKa 5.26 + 0.42 (Predicted) [1][2]

Note: Boiling point, density, and pKa values are computationally predicted and should be
confirmed by experimental analysis for critical applications.

Experimental Protocols

Accurate determination of physical properties is essential for compound verification and purity
assessment. Standard protocols for key properties are detailed below.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a solid compound's purity. A sharp melting range
typically signifies high purity, whereas a broad and depressed range suggests the presence of
impurities.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle
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e Heating medium (mineral oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of the solid 2-Bromo-5-methylpyridin-4-amine is
finely ground into a powder using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample,
packing it to a height of 2-3 mm. The tube is then inverted and tapped gently to ensure the
sample is firmly packed at the sealed end.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a
rubber band, ensuring the sample is aligned with the thermometer bulb. The assembly is
then inserted into a Thiele tube containing mineral oil, with the rubber band remaining above
the oil level.

o Heating: The side arm of the Thiele tube is heated gently and slowly (approximately 1-2 °C
per minute) as the temperature approaches the expected melting point. The circulating oil
ensures uniform heat distribution.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire solid mass turns into a clear liquid (T2) are recorded. The
melting point is reported as the range T1-T2.

Boiling Point Determination (Thiele Tube Method - for
Solids with Low Boiling Points or Decomposable Solids)

While 2-Bromo-5-methylpyridin-4-amine is a solid at room temperature, this micro-boiling
point method is suitable for determining the boiling point of small quantities of a substance.

Apparatus:
e Thiele tube
o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)
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Thermometer

Heating medium (mineral oil)

Procedure:

Sample Preparation: A small amount of the compound is placed into the small test tube
(approximately half-full).

Capillary Insertion: A capillary tube is sealed at one end and placed, open-end down, into the
test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer and immersed in the Thiele
tube filled with mineral oil.

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, heating is stopped.

Recording: As the apparatus cools, the stream of bubbles will slow and stop. The moment
the liquid is drawn back into the capillary tube, the vapor pressure of the substance equals
the atmospheric pressure. The temperature at this exact moment is the boiling point.[6][7][8]

Solubility Determination (Qualitative)

Understanding a compound's solubility profile in various solvents is crucial for purification,

formulation, and designing reaction conditions.

Apparatus:

Small test tubes

Spatula

o Graduated pipettes
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» Arange of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)
Procedure:

o Sample Addition: Approximately 10-20 mg of 2-Bromo-5-methylpyridin-4-amine is placed
into a series of clean, dry test tubes.

e Solvent Addition: To each tube, a different solvent is added dropwise, starting with 0.5 mL.

o Observation: The mixture is agitated or vortexed after each addition. The compound's
solubility is observed. If it dissolves, it is recorded as "soluble."

e Incremental Addition: If the compound does not dissolve, the solvent is added in increments
up to a total of 3 mL, with agitation at each step.

» Classification: The solubility is classified based on the amount of solvent required to dissolve
the sample (e.g., very soluble, soluble, sparingly soluble, or insoluble). To enhance solubility,
gentle heating or sonication can be applied, and any changes should be noted.[9]

Visualized Workflow and Relationships

The following diagrams illustrate the logical workflow for the physical characterization of a
chemical compound.

Physical Property Characterization Workflow
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Caption: Workflow for Physical Property Characterization.

2-Bromo-5-methylpyridin-4-amine

Physical Properties Key Application Areas

Molecular Formula Molecular Weight Appearance Melting Point Boiling Point
CeH7BrN2 187.04 g/mol Solid 125 °C 332.2 °C (Predicted)
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Caption: Key Properties and Applications Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridin-4-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280532#2-bromo-5-methylpyridin-4-amine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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